9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole is not fully understood. However, it has been proposed that the compound exerts its therapeutic effects by modulating various signaling pathways in cells. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole can induce cell cycle arrest and apoptosis in cancer cells. The compound has also been shown to inhibit the growth of various fungal and bacterial strains. In addition, it has been reported to possess antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole is its broad-spectrum activity against cancer cells, fungi, and bacteria. The compound is also relatively easy to synthesize and purify. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole. One potential direction is the investigation of the compound's activity against other types of cancer cells. Another direction is the development of more water-soluble derivatives of the compound for in vivo use. Additionally, the compound's potential use in the treatment of neurodegenerative diseases warrants further investigation.
Synthesis Methods
The synthesis of 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole involves a multi-step process. The initial step involves the reaction of 2,3,4,9-tetrahydro-1H-carbazole with 1-benzyl-1H-imidazole-2-thiol in the presence of a base. The resulting intermediate is then treated with acetic anhydride to form the final product. The synthesis method has been optimized to yield high purity and high yield of the final product.
Scientific Research Applications
9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole has been studied extensively for its potential therapeutic applications. It has been shown to possess anticancer, antifungal, and antibacterial properties. The compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Product Name |
9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole |
---|---|
Molecular Formula |
C24H23N3OS |
Molecular Weight |
401.5 g/mol |
IUPAC Name |
2-(1-benzylimidazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydrocarbazol-9-yl)ethanone |
InChI |
InChI=1S/C24H23N3OS/c28-23(17-29-24-25-14-15-26(24)16-18-8-2-1-3-9-18)27-21-12-6-4-10-19(21)20-11-5-7-13-22(20)27/h1-4,6,8-10,12,14-15H,5,7,11,13,16-17H2 |
InChI Key |
FEKCQDYIPHSVMX-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C3=CC=CC=C3N2C(=O)CSC4=NC=CN4CC5=CC=CC=C5 |
Canonical SMILES |
C1CCC2=C(C1)C3=CC=CC=C3N2C(=O)CSC4=NC=CN4CC5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.